Cas no 391876-74-7 (N-(3-methoxyphenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide)

• Product Name: N-(3-methoxyphenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• CAS No: 391876-74-7
• MF: C₂₃H₂₂N₂O₄S
• MW: 422.496784687042
• CID: 5912780
• PubChem ID: 2709768
• Update Time: 2025-11-01

N-(3-methoxyphenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• VU0488376-1
• 4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N-(3-methoxyphenyl)benzamide
• AB00667970-01
• 4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)-N-(3-methoxyphenyl)benzamide
• SR-01000444382
• AKOS024578424
• SR-01000444382-1
• F0473-0301
• 391876-74-7
• Oprea1_278419
• Benzamide, 4-[(3,4-dihydro-2(1H)-isoquinolinyl)sulfonyl]-N-(3-methoxyphenyl)-

• Inchi： 1S/C23H22N2O4S/c1-29-21-8-4-7-20(15-21)24-23(26)18-9-11-22(12-10-18)30(27,28)25-14-13-17-5-2-3-6-19(17)16-25/h2-12,15H,13-14,16H2,1H3,(H,24,26)
• InChI Key： ZRLILHXZTYMMQP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(OC)=C1)(=O)C1=CC=C(S(N2CCC3=C(C2)C=CC=C3)(=O)=O)C=C1

Computed Properties

• Exact Mass: 422.13002836g/mol
• Monoisotopic Mass: 422.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• Density: 1.330±0.06 g/cm3(Predicted)
• pka: 12.11±0.70(Predicted)

Additional information on N-(3-methoxyphenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide

Professional Introduction to N-(3-methoxyphenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide (CAS No. 391876-74-7)

N-(3-methoxyphenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 391876-74-7, represents a novel molecular entity with a complex structural framework that combines aromatic and heterocyclic moieties. The presence of functional groups such as the methoxy group and the sulfonamide moiety contributes to its unique chemical properties and potential biological activities.

The structural design of N-(3-methoxyphenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide is particularly noteworthy due to its incorporation of a tetrahydroisoquinoline scaffold. Tetrahydroisoquinolines are a class of compounds that have been extensively studied for their pharmacological relevance. They are known to exhibit a wide range of biological activities, including dopaminergic and serotonergic effects, which make them promising candidates for the development of drugs targeting neurological disorders. The sulfonamide group in the molecule further enhances its potential by introducing additional interactions with biological targets.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents based on tetrahydroisoquinoline derivatives. These compounds have shown promise in preclinical studies for their ability to modulate neurotransmitter systems involved in conditions such as depression, Parkinson's disease, and addiction. The specific modification of N-(3-methoxyphenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide with a sulfonamide group at the 2-position of the tetrahydroisoquinoline ring is particularly innovative. This modification is designed to enhance binding affinity and selectivity towards specific biological receptors.

The methoxy group attached to the phenyl ring in this compound plays a crucial role in modulating its pharmacokinetic properties. Methoxy substitution is a common strategy in drug design to improve metabolic stability and bioavailability. This feature makes N-(3-methoxyphenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide an attractive candidate for further investigation as a potential drug candidate.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater accuracy. These computational studies have suggested that N-(3-methoxyphenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide may interact with enzymes and receptors involved in neurotransmitter signaling pathways. This has opened up new avenues for exploring its therapeutic potential.

The synthesis of N-(3-methoxyphenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide involves multiple steps that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of the tetrahydroisoquinoline core through a Pictet-Spengler reaction or similar methodology. Subsequent functionalization steps include the introduction of the sulfonamide group and the methoxy-substituted phenyl ring. Each step must be carefully optimized to ensure high yield and purity.

The pharmacological evaluation of N-(3-methoxyphenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its ability to inhibit certain enzymes and receptors relevant to neurological disorders. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against monoamine oxidase (MAO), an enzyme involved in the catabolism of neurotransmitters such as dopamine and serotonin.

In vivo studies have provided further evidence of the compound's potential therapeutic effects. Animal models have shown that N-(3-methoxyphenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide can modulate behavior associated with dopaminergic and serotonergic systems. These findings are particularly encouraging for the development of drugs targeting conditions such as depression and Parkinson's disease.

The safety profile of N-(3-methoxyphenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide is currently under investigation. Preliminary toxicology studies have revealed no significant adverse effects at tested doses. However， further comprehensive safety assessments are necessary before it can be considered for clinical development.

The development of novel therapeutic agents often involves collaboration between academic researchers and pharmaceutical companies. N-(3-methoxyphenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide exemplifies this collaborative approach. Researchers from academic institutions have synthesized and characterized this compound， while pharmaceutical companies are conducting further preclinical studies to evaluate its potential for drug development.

The future prospects for N-(3-methoxyphenyl)-4-(1， 2， 3， 4-tetrahydroisoquinoline- 2 -sulfonyl)benzamide are promising。 As our understanding of neurological disorders continues to grow， so does the need for innovative therapeutic strategies。 This compound represents a significant step forward in the development of drugs targeting dopaminergic and serotonergic systems。

In conclusion，N-( 3 -methoxyphenyl ) - 4 - ( 1 ， 2 ， 3 ， 4 -tetrahy dro iso quinoline - 2 - sul fon y l ) benz am ide ( CAS No . 391876 -74 -7 ) is a novel compo und with a complex structural framework that holds great promise for thera peutic applications . Its unique structural features ， combined with preliminary pharmacological data ， make it an attractive candidate for further investigation . As research continues to unfold ， this compound may play a vital role in addressing neurological disorders and improving patient outcomes .